
(S)-pentadec-1-yn-4-ol safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-pentadec-1-yn-4-ol

Cat. No.: B15062023 Get Quote

(S)-Pentadec-1-yn-4-ol: A Technical Guide to
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The chemical, physical, and toxicological properties of (S)-pentadec-1-yn-4-ol
have not been thoroughly investigated. This guide is based on the limited information available

and should be used with caution. A comprehensive risk assessment should be conducted

before handling this compound.

Introduction
(S)-pentadec-1-yn-4-ol is a chiral secondary alcohol containing a terminal alkyne group. Its

specific biological activities and potential applications are not yet well-documented in publicly

available literature. This technical guide consolidates the available safety data, handling

precautions, and physical and chemical properties to provide a foundational resource for

researchers. Due to the limited experimental data, extreme caution is advised when working

with this compound.

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by Sigma-Aldrich, (S)-pentadec-1-yn-4-ol
is not classified as a hazardous substance or mixture. However, this is based on a lack of

comprehensive data, and the compound should be handled as if it were potentially hazardous.
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First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation Move the person to fresh air.

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Eye Contact Rinse out with plenty of water.

Ingestion
Make the victim drink water (two glasses at

most). Consult a doctor if feeling unwell.

Fire-Fighting Measures
Aspect Precaution

Suitable Extinguishing Media
Water spray, carbon dioxide (CO2), dry

chemical, or alcohol-resistant foam.

Specific Hazards

Vapors are heavier than air and may spread

along floors. Forms explosive mixtures with air

on intense heating.

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.

Handling and Storage
Aspect Precaution

Handling
Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist.

Storage
Keep the container tightly closed in a dry and

well-ventilated place.

Physical and Chemical Properties
The available physical and chemical data for (S)-pentadec-1-yn-4-ol is a mix of experimental

data from the SDS and computed data from PubChem.
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Property Value Source

Molecular Formula C₁₅H₂₈O PubChem (Computed)

Molecular Weight 224.38 g/mol PubChem (Computed)

Boiling Point 268-269 °C (514-516 °F)
Sigma-Aldrich SDS

(Experimental)

Melting Point -4 °C (25 °F)
Sigma-Aldrich SDS

(Experimental)

Density 0.775 g/cm³ at 25 °C (77 °F)
Sigma-Aldrich SDS

(Experimental)

XLogP3-AA 5.8 PubChem (Computed)

Hydrogen Bond Donor Count 1 PubChem (Computed)

Hydrogen Bond Acceptor

Count
1 PubChem (Computed)

Rotatable Bond Count 11 PubChem (Computed)

Experimental Protocols
No detailed experimental protocols for the synthesis, handling, or biological assessment of (S)-
pentadec-1-yn-4-ol were found in the public domain. Researchers should develop their own

protocols based on standard laboratory procedures for handling novel, uncharacterized

chemicals, incorporating a thorough risk assessment.

Biological Activity and Signaling Pathways
There is no information available in the reviewed sources regarding the biological activity or

associated signaling pathways of (S)-pentadec-1-yn-4-ol.

Safe Handling Workflow
The following diagram outlines a general workflow for the safe handling of (S)-pentadec-1-yn-
4-ol in a laboratory setting, based on the precautions outlined in the Safety Data Sheet.
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General Safe Handling Workflow for (S)-Pentadec-1-yn-4-ol
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Don Personal Protective Equipment
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fume hood

Avoid skin and eye contact Avoid inhalation of vapors
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local regulations
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Caption: General workflow for safely handling (S)-pentadec-1-yn-4-ol in a laboratory.
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Conclusion
(S)-pentadec-1-yn-4-ol is a compound with limited available safety and experimental data.

Researchers and drug development professionals must exercise extreme caution, adhering to

stringent safety protocols when handling this substance. The information provided in this guide

should be considered a starting point, and it is imperative to conduct a thorough risk

assessment and consult institutional safety guidelines before commencing any work with this

chemical. Further research is needed to fully characterize its physical, chemical, and

toxicological properties.

To cite this document: BenchChem. [(S)-pentadec-1-yn-4-ol safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15062023#s-pentadec-1-yn-4-ol-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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